Cas no 803686-19-3 (Ethanone, 1-[4-bromo-7-(1-phenylethoxy)-2-benzofuranyl]-)

Ethanone, 1-[4-bromo-7-(1-phenylethoxy)-2-benzofuranyl]- structure
803686-19-3 structure
Product Name:Ethanone, 1-[4-bromo-7-(1-phenylethoxy)-2-benzofuranyl]-
CAS No:803686-19-3
MF:C18H15BrO3
MW:359.213904619217
CID:705779
PubChem ID:11314355
Update Time:2025-04-19

Ethanone, 1-[4-bromo-7-(1-phenylethoxy)-2-benzofuranyl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-[4-bromo-7-(1-phenylethoxy)-2-benzofuranyl]-
    • 1-[4-bromo-7-(1-phenylethoxy)-1-benzofuran-2-yl]ethanone
    • SCHEMBL4495214
    • 1-[4-bromo-7-(1-phenylethoxy)benzofuran-2-yl]ethanone
    • 1-(4-Bromo-7-(1-phenylethoxy)benzofuran-2-yl)ethanone
    • DTXSID70462116
    • 803686-19-3
    • LNLDWROPMBMWJJ-UHFFFAOYSA-N
    • Inchi: 1S/C18H15BrO3/c1-11(20)17-10-14-15(19)8-9-16(18(14)22-17)21-12(2)13-6-4-3-5-7-13/h3-10,12H,1-2H3
    • InChI Key: LNLDWROPMBMWJJ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C2C=1C=C(C(C)=O)O2)OC(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 358.02046g/mol
  • Monoisotopic Mass: 358.02046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 394
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 39.4Ų
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